Cas no 2098081-91-3 (3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one)

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one is a specialized organic compound featuring a unique structural framework combining a tetrahydro-2H-thiopyran moiety with a piperazine-linked propan-1-one backbone. This molecule is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for drug discovery. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling further derivatization for the synthesis of bioactive compounds. Its thiopyran and piperazine components may contribute to improved pharmacokinetic properties, such as enhanced solubility or binding affinity, making it a valuable scaffold for developing novel therapeutic agents. The compound is typically handled under controlled conditions due to its reactive nature.

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one structure

2098081-91-3 structure

Product name:3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one

CAS No:2098081-91-3

MF:C₁₂H₂₃N₃OS

MW:257.395521402359

CID:4775169

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one
- 3-amino-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one
- 3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one
- Inchi： 1S/C12H23N3OS/c13-4-1-12(16)15-7-5-14(6-8-15)11-2-9-17-10-3-11/h11H,1-10,13H2
- InChI Key： HWCAFXXKLBEFBR-UHFFFAOYSA-N
- SMILES： S1CCC(CC1)N1CCN(C(CCN)=O)CC1

Computed Properties

Exact Mass: 257.15618354 g/mol
Monoisotopic Mass: 257.15618354 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.9
XLogP3: -0.3
Molecular Weight: 257.40

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1907-5629-0.25g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-5629-10g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	10g	$1684.0	2023-09-07
Life Chemicals	F1907-5629-5g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	5g	$1203.0	2023-09-07
TRC	A225286-100mg	3-amino-1-(4-(tetrahydro-2h-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3		100mg	$ 95.00	2022-06-08
Life Chemicals	F1907-5629-0.5g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-5629-2.5g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	2.5g	$802.0	2023-09-07
TRC	A225286-500mg	3-amino-1-(4-(tetrahydro-2h-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3		500mg	$ 365.00	2022-06-08
Life Chemicals	F1907-5629-1g	3-amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3	95%+	1g	$401.0	2023-09-07
TRC	A225286-1g	3-amino-1-(4-(tetrahydro-2h-thiopyran-4-yl)piperazin-1-yl)propan-1-one	2098081-91-3		1g	$ 570.00	2022-06-08

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one Related Literature

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Additional information on 3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one

3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one: A Comprehensive Overview

The compound with CAS No 2098081-91-3, known as 3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its chemical structure, synthesis methods, pharmacological activities, and potential applications in drug development.

The chemical structure of 3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one is characterized by a piperazine ring substituted with a tetrahydrothiopyran group and an aminoalkyl ketone moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The tetrahydrothiopyran group, a saturated sulfur-containing heterocycle, adds flexibility and potentially enhances the molecule's bioavailability. The aminoalkyl ketone group introduces additional functional diversity, making this compound versatile for various biochemical interactions.

Recent studies have highlighted the importance of tetrahydrothiopyran-containing compounds in modulating cellular signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that such compounds can act as inhibitors of specific kinases involved in cancer progression. The presence of the amino group in 3-Amino-1-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propan-1-one further enhances its ability to participate in enzymatic reactions, making it a valuable lead compound for drug discovery.

The synthesis of 3-Amino...